Titanium(VI) sulfide

• InChI: InChI=1S/S2.S.Ti/c1-2;;/q-2;;+2
• InChI Key: RGUCSXGYMUXFSS-UHFFFAOYSA-N
• Canonical SMILES: [S-][S-].S=[Ti+2]
• Molecular Formula: S3Ti
• Molecular Weight: 144.1 g/mol
• CAS No.: 12423-80-2

Description

Titanium(VI) sulfide is an inorganic compound with the chemical formula TiS₂. It is a member of the transition metal dichalcogenides family, which are known for their layered structures and unique properties. This compound is a golden yellow solid that exhibits high electrical conductivity and is insoluble in water .

Preparation Methods

Synthetic Routes and Reaction Conditions

Titanium(VI) sulfide can be synthesized through several methods:

Direct Synthesis from Elements: Titanium and sulfur are reacted directly at temperatures around 500°C to form this compound.

Reaction with Titanium Tetrachloride: Titanium tetrachloride reacts with hydrogen sulfide at temperatures between 400°C and 600°C to produce this compound and hydrochloric acid.

Sulfidation of Titanium Compounds: Titanium oxycarbonitride can be sulfurized using carbon disulfide gas in a tube reactor at temperatures ranging from 900°C to 1250°C.

Industrial Production Methods

Industrial production of this compound often involves the direct reaction of titanium and sulfur due to its simplicity and efficiency. The reaction is typically carried out in a controlled environment to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions

Titanium(VI) sulfide undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form titanium dioxide and sulfur dioxide.

Reduction: It can be reduced to titanium metal and hydrogen sulfide.

Intercalation: This compound can intercalate with alkali metals, such as lithium, to form compounds like lithium titanium sulfide.

Common Reagents and Conditions

Oxidation: Typically involves oxygen or other oxidizing agents at elevated temperatures.

Reduction: Hydrogen gas or other reducing agents are used at high temperatures.

Intercalation: Alkali metals in anhydrous ammonia or direct reaction with the metal at elevated temperatures.

Major Products

Oxidation: Titanium dioxide (TiO₂) and sulfur dioxide (SO₂).

Reduction: Titanium metal (Ti) and hydrogen sulfide (H₂S).

Intercalation: Lithium titanium sulfide (LiTiS₂) and other similar compounds.

Scientific Research Applications

Titanium(VI) sulfide has a wide range of applications in scientific research:

Energy Storage: Used as a cathode material in rechargeable lithium-ion batteries due to its high electrical conductivity and ability to intercalate lithium ions.

Catalysis: Employed as a catalyst in various chemical reactions, including hydrogen evolution and photochemical energy conversion.

Electronics: Utilized in the fabrication of flexible electronic devices and optoelectronic applications due to its unique electronic properties.

Material Science: Studied for its potential in creating advanced materials with enhanced properties, such as thermoelectric materials and supercapacitors.

Mechanism of Action

The mechanism of action of Titanium(VI) sulfide primarily involves its ability to undergo intercalation and redox reactions. The intercalation process involves the insertion of alkali metals into the layered structure of this compound, leading to changes in its electrical conductivity and other properties. The redox reactions involve the transfer of electrons between this compound and other reactants, resulting in the formation of new compounds .

Comparison with Similar Compounds

Similar Compounds

Titanium disulfide (TiS₂): Similar in structure and properties, but with different oxidation states.

Molybdenum disulfide (MoS₂): Another transition metal dichalcogenide with similar layered structure and applications in electronics and catalysis.

Tungsten disulfide (WS₂): Known for its lubricating properties and applications in electronics and catalysis.

Uniqueness

Titanium(VI) sulfide is unique due to its high electrical conductivity, ability to undergo intercalation, and versatility in various applications. Its combination of properties makes it a valuable material in energy storage, catalysis, and advanced material science .

Biological Activity

Titanium(VI) sulfide, commonly referred to as titanium disulfide (TiS$_2$), is an inorganic compound that has garnered attention for its unique properties and potential applications in various fields, particularly in biomedicine. This article provides a comprehensive overview of the biological activity of titanium disulfide, focusing on its biocompatibility, therapeutic applications, and underlying mechanisms.

Overview of Titanium Disulfide

Titanium disulfide is characterized by its golden yellow color and high electrical conductivity. It belongs to a class of materials known as transition metal dichalcogenides (TMDs), which exhibit interesting electronic and optical properties due to their layered structure. TiS$_2$ has been studied for its potential in energy storage, catalysis, and more recently, in biomedical applications.

Biocompatibility of Titanium Disulfide

Biocompatibility refers to the ability of a material to perform with an appropriate host response when implanted or introduced into the body. Several studies have indicated that titanium-based materials, including TiS$_2$, exhibit favorable biocompatibility due to their surface properties and low toxicity.

• Surface Reactivity : The surface of titanium compounds can form a passive oxide layer that enhances biocompatibility by preventing ion release and promoting protein adsorption. This passive film plays a crucial role in minimizing cytotoxic effects and promoting cell adhesion .
• Calcium Phosphate Formation : Titanium compounds can facilitate the formation of calcium phosphates in biological environments, which is beneficial for bone integration .

Therapeutic Applications

Recent research has explored the use of titanium sulfide nanosheets (TiS$_2$ NSs) as innovative platforms for cancer therapy. These nanosheets act as cascade bioreactors capable of releasing hydrogen sulfide (H$_2$S), a signaling molecule with significant biological roles.

Case Study: H$_2$S-Mediated Sonodynamic Therapy

A notable study demonstrated that TiS$_2$ nanosheets can serve as effective agents in sonodynamic therapy (SDT), a technique that combines ultrasound with sensitizers to enhance therapeutic efficacy against cancer cells:

• Mechanism : Upon ultrasound irradiation, TiS$_2$ NSs release H$_2$S gas, which induces apoptosis in cancer cells by inhibiting mitochondrial respiration and ATP production. Concurrently, reactive oxygen species (ROS) are generated, further enhancing the therapeutic effect .
• In Vitro and In Vivo Results : The study reported significant tumor reduction in animal models treated with TiS$_2$ NSs under ultrasound exposure, highlighting their potential as a non-invasive cancer treatment modality .

Research Findings

The following table summarizes key findings from various studies regarding the biological activity and properties of titanium disulfide:

Study	Focus	Key Findings
	Biocompatibility	Ti compounds exhibit low toxicity and promote protein adsorption; passive oxide layer formation enhances biocompatibility.
	Cancer Therapy	TiS$_2$ NSs act as H$_2$S donors; effective in sonodynamic therapy leading to cancer cell apoptosis.
	Synthesis Techniques	Phase-controlled synthesis of TiS$_2$ shows potential for scalable production with desired electronic properties.